Cas no 6678-15-5 (Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI)
• CAS No: 6678-15-5
• MF: C₂₈H₄₂O₆
• MW: 474.629489421844
• CID: 507971
• PubChem ID: 111230
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(1-oxoheptyl)oxy]-, (11b)- (9CI)
• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-heptanoate
• (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl heptanoate
• NS00047122
• DTXSID80985346
• 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl heptanoate
• 6678-15-5
• EINECS 229-718-4

• Inchi： 1S/C28H42O6/c1-4-5-6-7-8-24(32)34-17-23(31)28(33)14-12-21-20-10-9-18-15-19(29)11-13-26(18,2)25(20)22(30)16-27(21,28)3/h15,20-22,25,30,33H,4-14,16-17H2,1-3H3/t20-,21-,22-,25+,26-,27-,28-/m0/s1
• InChI Key： QITCVLFQEFWECI-SLPNHVECSA-N
• SMILES： O[C@]1(C(COC(CCCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 474.29826
• Monoisotopic Mass: 474.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9